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Compound of Interest

Compound Name: 2-Bromo-N,N-dimethylaniline

Cat. No.: B1266224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and applications of 2-Bromo-N,N-dimethylaniline (CAS No. 698-00-0), a key
intermediate in pharmaceutical and materials science research. This document details product
specifications from various suppliers, experimental protocols for its synthesis and purification,
and its utility in advanced organic transformations.

Commercial Availability and Specifications

2-Bromo-N,N-dimethylaniline is readily available from a range of chemical suppliers. The
purity and available quantities vary, catering to both small-scale research and larger
developmental needs. Below is a summary of offerings from prominent suppliers.
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. Product Purity Analytical Available Pack

Supplier - .

Number Specification Method Sizes
Sigma-Aldrich 148270 97% GC 5g, 25¢g, 100g
Tokyo Chemical

B3243 >98.0% GC 5g, 25¢g
Industry (TCI)
Alfa Aesar B25564 97% Not Specified 5g, 25g, 100g
Strem Chemicals  07-0061 min. 98% Not Specified 25g, 100g[1]
Lab Pro Inc. B3243-25G min. 98.0% GC 25¢[2]
Simson Pharma - ) ) Certificate of )

Not Specified High Quality Inquire

Limited

Analysis

Note: This table is a representative sample and not exhaustive. Researchers should consult

individual supplier websites for the most current information and to request Certificates of

Analysis (CoA) for specific lot numbers.

A typical Certificate of Analysis will provide detailed information on the physical and chemical

properties of the substance.

Property Typical Value

Appearance Colorless to pale yellow liquid
Purity (GC) >97%

Boiling Point 107 °C at 14 Torr[3]

Density (25 °C)

1.388 g/mL|[3]

Refractive Index (n20/D)

~1.58-1.6012[2][4]

Synthesis and Purification Protocols

The synthesis of 2-Bromo-N,N-dimethylaniline is typically achieved through the direct

bromination of N,N-dimethylaniline. However, for regioselective control and to avoid

polybromination, alternative methods starting from 2-bromoaniline are often preferred.
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Experimental Protocol: N,N-Dimethylation of 2-
Bromoaniline

This protocol is adapted from established procedures for the methylation of anilines.

Reaction Scheme:

2-Bromoaniline

Methyl lodide (CH3I)

ﬂ 2-Bromo-N,N-dimethylaniline
Potassium Carbonate (K2C03)/

Acetonitrile (CH3CN)

Purification of 2-Bromo-N,N-dimethylaniline

Crude Product

Column Chromatography
Vacuum D|st|llat|on) ((Slllca Gel, Hexane/Ethyl Acetate)

_—
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(Z—Bromo-N,N-dimethylaniline)

Lithiation
(e.g., n-BuLi)

(Z-Lithio-N,N-dimethylaniline)

Reaction with
Chlorodiphenylphosphine (CIPPh2)
2-(Diphenylphosphino)-N,N-dimethylaniline
(P,N-Ligand)
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Suzuki-Miyaura Cross-Coupling
2-Bromo-N,N-flmethylanllme Pd(0) Catalyst Base Solvent
Organoboron Reagent (e.g., Pd(PPh3)4) (e.g., K2CO3, Cs2C0O3) (e.g., Toluene, Dioxane)

Reaction Mixture
(Heated)

Y
Agqueous Workup
&
Extraction
Y

Purification
(Chromatography/Crystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of 2-Bromo-N,N-dimethylaniline:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266224#commercial-suppliers-of-2-bromo-n-n-
dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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